Cas no 10197-41-8 (Ethanedithioamide, butyl-)

• Product Name: Ethanedithioamide, butyl-
• CAS No: 10197-41-8
• MF: C₆H₁₂N₂S₂
• MW: 176.302878379822
• CID: 1131520
• Update Time: 2024-07-27

Ethanedithioamide, butyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedithioamide, butyl-
• N1-butylethanebis(thioamide)
• Ethanedithioamide, N1-butyl-

• Inchi： 1S/C6H12N2S2/c1-2-3-4-8-6(10)5(7)9/h2-4H2,1H3,(H2,7,9)(H,8,10)
• InChI Key： ZLJKBHLWENWLFM-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=S)C(N)=S

Computed Properties

• Exact Mass: 176.04436

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Melting Point: 35-36 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 266.2±23.0 °C(Predicted)
• PSA: 38.05
• pka: 11.22±0.29(Predicted)